Cas no 1379313-12-8 (2-(3,4-dichlorophenyl)pentan-2-ol)

• Product Name: 2-(3,4-dichlorophenyl)pentan-2-ol
• CAS No: 1379313-12-8
• MF: C₁₁H₁₄Cl₂O
• MW: 233.134261608124
• MDL: MFCD20528572
• CID: 5150238
• Update Time: 2026-03-03

2-(3,4-dichlorophenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)pentan-2-ol

• MDL： MFCD20528572
• Inchi： 1S/C11H14Cl2O/c1-3-6-11(2,14)8-4-5-9(12)10(13)7-8/h4-5,7,14H,3,6H2,1-2H3
• InChI Key： BIGAGDINIRPMIV-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(Cl)C(Cl)=C1)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on 2-(3,4-dichlorophenyl)pentan-2-ol

Introduction to 2-(3,4-dichlorophenyl)pentan-2-ol (CAS No. 1379313-12-8)

2-(3,4-dichlorophenyl)pentan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1379313-12-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a pentan-2-ol backbone substituted with a 3,4-dichlorophenyl group, has garnered attention due to its structural uniqueness and potential applications in synthetic chemistry and drug development.

The structural framework of 2-(3,4-dichlorophenyl)pentan-2-ol consists of a five-carbon chain with an alcohol functional group at the second carbon, flanked by a dichlorinated aromatic ring at the first carbon. This specific arrangement imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of chlorine atoms enhances electrophilic substitution reactions, while the hydroxyl group allows for further derivatization via esterification, etherification, or oxidation pathways.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with aromatic-chlorinated substituents due to their role as bioisosteres and pharmacophores. 2-(3,4-dichlorophenyl)pentan-2-ol exemplifies this trend, as it serves as a versatile building block in the design of novel therapeutic agents. Its potential applications span across various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective drugs.

One of the most compelling aspects of 2-(3,4-dichlorophenyl)pentan-2-ol is its utility in medicinal chemistry. Researchers have leveraged its scaffold to develop derivatives with enhanced binding affinity and reduced toxicity. For instance, studies have demonstrated its role in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved selectivity for cyclooxygenase (COX)-2 enzymes. This selectivity is crucial for minimizing gastrointestinal side effects associated with traditional NSAIDs.

The synthesis of 2-(3,4-dichlorophenyl)pentan-2-ol typically involves multi-step organic reactions starting from commercially available precursors. A common route includes Friedel-Crafts alkylation followed by hydroxylation and chlorination steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities. These synthetic methodologies highlight the compound's accessibility and scalability for industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(3,4-dichlorophenyl)pentan-2-ol's reactivity and mechanistic pathways. Molecular modeling studies have predicted its interaction with biological targets, providing insights into potential drug-like properties such as solubility, permeability, and metabolic stability. These predictions are instrumental in guiding experimental designs aimed at optimizing pharmacokinetic profiles.

The compound's dichlorophenyl moiety is particularly noteworthy for its ability to modulate electronic properties through conjugation with the pentan-2-ol chain. This feature allows for fine-tuning of physicochemical properties such as lipophilicity and hydrogen bonding capabilities. Such tunability is essential for designing molecules that can efficiently traverse biological membranes while maintaining target specificity.

In addition to pharmaceutical applications, 2-(3,4-dichlorophenyl)pentan-2-ol has found utility in agrochemical research. Derivatives of this compound have been investigated as potential intermediates in the synthesis of herbicides and fungicides due to their structural similarity to known bioactive molecules. The dichlorophenyl group's ability to interact with biological enzymes makes it a promising scaffold for developing environmentally sustainable agrochemicals.

The safety profile of 2-(3,4-dichlorophenyl)pentan-2-ol is another critical consideration in its application landscape. While preliminary toxicological studies suggest moderate acute toxicity upon oral or dermal exposure, further research is needed to fully characterize long-term effects. Standard safety protocols must be followed during handling and storage to mitigate any potential risks associated with exposure.

Future directions in the study of 2-(3,4-dichlorophenyl)pentan-2-ol may explore its role in developing next-generation therapeutics targeting emerging diseases. The compound's structural flexibility makes it an attractive candidate for generating libraries of diverse derivatives through combinatorial chemistry approaches. Such libraries can be screened using high-throughput techniques to identify novel lead compounds with therapeutic potential.

The integration of artificial intelligence (AI) into drug discovery workflows has also opened new avenues for utilizing 2-(3,4-dichlorophenyl)pentan-2-ol as a starting material. AI-driven platforms can predict optimal synthetic routes and predict biological activities with unprecedented accuracy. This synergy between experimental chemistry and computational modeling promises to accelerate the development of new drugs based on this scaffold.

In conclusion, 2-(3 , 4 -dich lor o phen yl ) pent an - 2 - ol ( CAS N o . 1 37931 3 -12 -8 ) represents a significant advancement in organic synthesis and pharmaceutical research . Its unique structural features , synthetic accessibility , and potential therapeutic applications make it a cornerstone compound in modern drug discovery . As research continues , we can anticipate further innovations stemming from this versatile molecule , contributing to the development of safer and more effective treatments for human diseases . p >